2-(1H-benzimidazol-2-ylthio)-N-[2-(4-morpholinyl)phenyl]acetamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2-morpholin-4-ylphenyl)acetamide
• InChI: InChI=1S/C19H20N4O2S/c24-18(13-26-19-21-14-5-1-2-6-15(14)22-19)20-16-7-3-4-8-17(16)23-9-11-25-12-10-23/h1-8H,9-13H2,(H,20,24)(H,21,22)
• InChI Key: AALFHFWRWXELGR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=CC=C2NC(=O)CSC3=NC4=CC=CC=C4N3
• Molecular Formula: C19H20N4O2S
• Molecular Weight: 368.5 g/mol

Description

2-(1H-benzimidazol-2-ylthio)-N-[2-(4-morpholinyl)phenyl]acetamide, also known as BIX-01294, is a small molecule inhibitor that has gained attention in the field of epigenetics. It was first discovered as a selective inhibitor of G9a, a histone lysine methyltransferase, and has since been used in numerous studies to investigate the role of epigenetic modifications in various cellular processes.

Mechanism of Action

2-(1H-benzimidazol-2-ylthio)-N-[2-(4-morpholinyl)phenyl]acetamide acts as a competitive inhibitor of G9a, binding to the active site of the enzyme and preventing the transfer of methyl groups to histone H3. This leads to a decrease in H3K9 methylation, which in turn affects gene expression and cellular differentiation.
Biochemical and physiological effects:
2-(1H-benzimidazol-2-ylthio)-N-[2-(4-morpholinyl)phenyl]acetamide has been shown to have a variety of biochemical and physiological effects, depending on the cell type and context. It has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and promote cellular differentiation. In addition, 2-(1H-benzimidazol-2-ylthio)-N-[2-(4-morpholinyl)phenyl]acetamide has been shown to affect the expression of genes involved in various cellular processes, including cell cycle regulation, DNA repair, and immune response.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1H-benzimidazol-2-ylthio)-N-[2-(4-morpholinyl)phenyl]acetamide in lab experiments is its selectivity for G9a, which allows for specific investigation of the role of this enzyme in various cellular processes. In addition, 2-(1H-benzimidazol-2-ylthio)-N-[2-(4-morpholinyl)phenyl]acetamide is relatively easy to synthesize and has a high purity, making it a reliable reagent for experiments. However, one limitation of using 2-(1H-benzimidazol-2-ylthio)-N-[2-(4-morpholinyl)phenyl]acetamide is its potential off-target effects, which can complicate data interpretation.

Future Directions

There are numerous future directions for research involving 2-(1H-benzimidazol-2-ylthio)-N-[2-(4-morpholinyl)phenyl]acetamide. One area of interest is the role of G9a in various neurological disorders, including Alzheimer's disease and schizophrenia. In addition, further investigation into the effects of 2-(1H-benzimidazol-2-ylthio)-N-[2-(4-morpholinyl)phenyl]acetamide on cancer cells may lead to the development of novel therapies. Finally, the development of more selective and potent inhibitors of G9a may provide new tools for investigating epigenetic modifications in various cellular processes.

Scientific Research Applications

2-(1H-benzimidazol-2-ylthio)-N-[2-(4-morpholinyl)phenyl]acetamide has been widely used in scientific research to investigate the role of G9a in various cellular processes. It has been shown to inhibit G9a-mediated H3K9 methylation, leading to changes in gene expression and cellular differentiation. 2-(1H-benzimidazol-2-ylthio)-N-[2-(4-morpholinyl)phenyl]acetamide has also been used to study the role of epigenetic modifications in cancer, as well as in neurological disorders such as Alzheimer's disease.